Acid Orange 95

Specification

• CAS No.: 12217-33-3
• Molecular Formula: C14H21NO
• Molecular Weight: 0

Introduction

Chemical Identity and Basic Properties

Acid Orange 95, identified by the Color Index (C.I.) designation C.I. 24780, is a double azo class dye with the CAS Registry Number 12217-33-3. The compound possesses a molecular formula of C₃₄H₂₈N₄Na₂O₈S₂ and a molecular weight of 730.72. This red-light orange colorant appears as a cherry red powder in its physical form and exhibits excellent water solubility, making it suitable for aqueous dyeing applications.

The compound is known by several commercial names in the global dye market, including Orange GSN, Derma Orange GN, Polar Orange GSN, Tracid Orange GSN, Sulfonine Orange GSN, and Chuganol Milling Orange GSN. These variations in nomenclature typically reflect different formulations or brand names assigned by various manufacturers while maintaining the same fundamental chemical identity.

The chemical structure classification as a double azo dye indicates the presence of two -N=N- azo groups in its molecular framework, which contributes significantly to its color properties and chemical reactivity patterns. The double azo structure is a critical feature that determines the dye's affinity for different fiber types and its stability under various application conditions.

Manufacturing Methods and Synthesis

The primary synthesis route for Acid Orange 95 involves a complex chemical process starting with 1,1-Bis(4-aminophenyl)cyclohexane. This precursor undergoes double nitriding followed by coupling reactions with 7-Hydroxynaphthalene-1,3-disulfonic acid and phenol. This multi-step process requires precise control of reaction conditions to ensure high purity and consistency in the final product.

The synthetic pathway can be summarized as follows:

• Preparation of 1,1-Bis(4-aminophenyl)cyclohexane

• Double nitriding of the prepared compound

• Coupling reaction with 7-Hydroxynaphthalene-1,3-disulfonic acid

• Secondary coupling with phenol

• Purification and formulation of the final product

This manufacturing method has been optimized by industrial producers to achieve high yields while minimizing the formation of unwanted by-products. The industrial production typically involves careful control of reaction parameters including temperature, pH, and reactant concentrations to ensure consistent quality in the final dye product.

Applications in Textile and Leather Industries

Fiber Dyeing Characteristics

Acid Orange 95 demonstrates versatile dyeing properties across multiple fiber types. The dye exhibits similar color uptake on polyamide and wool fibers, while producing slightly lighter shades on silk. Additionally, the compound has demonstrated dyeing capability for polyester, acrylic, and cotton fibers, though with varying degrees of color fastness and intensity. This broad applicability makes it a valuable dyestuff in textile manufacturing facilities handling diverse fiber types.

The dyeing mechanism primarily involves ionic interactions between the sulfonic acid groups of the dye and the protonated amino groups present in protein fibers (wool and silk) or polyamide fibers under acidic conditions. This interaction, combined with hydrophobic associations and hydrogen bonding, contributes to the dye's affinity for these substrates.

Printing and Leather Applications

Beyond conventional dyeing processes, Acid Orange 95 finds direct application in printing formulations for wool, silk, and polyamide fiber fabrics. The dye's excellent solubility and compatibility with common printing thickeners and auxiliaries make it suitable for various printing techniques, including screen printing and digital printing applications.

The compound also demonstrates utility in leather dyeing processes, where it imparts warm orange-red tones to leather substrates. The application in leather dyeing typically involves acidic bath conditions similar to those used in textile dyeing processes.

Fastness Properties and Performance Characteristics

One of the most critical aspects of any industrial dye is its fastness properties, which determine its stability and color retention under various conditions of use and maintenance. Acid Orange 95 exhibits a favorable fastness profile, as detailed in the following table:

Standard	Light Fastness	Soaping		Perspiration Fastness		Oxygen Bleaching	Fastness to Seawater
		Fading	Stain	Fading	Stain
ISO	4-5	3-4	5	4-5	4-5	4-5	4-5

Table 1: Fastness properties of Acid Orange 95 according to ISO standards

The fastness ratings are based on the ISO scale, where 1 represents poor performance and 5 represents excellent performance. With ratings predominantly in the 4-5 range, Acid Orange 95 demonstrates good to excellent stability across multiple performance parameters. Particularly noteworthy is its excellent fastness to perspiration, oxygen bleaching, and seawater, making it suitable for applications where these conditions are frequently encountered.

The relatively high light fastness rating (4-5) indicates good resistance to photodegradation, which is particularly important for textiles exposed to sunlight during use. The soaping fastness, while slightly lower for fading (3-4), still represents acceptable performance for many applications, with excellent resistance to staining (5).

Research on Adsorption and Removal from Wastewater

Comparative Adsorption Performance

Among the three natural minerals evaluated, bentonite demonstrated the highest adsorption capacity for Acid Orange 95. This superior performance can be attributed to bentonite's layered structure, high cation exchange capacity, and large surface area, which collectively provide numerous adsorption sites for the dye molecules.

The adsorption kinetics were best described by the pseudo-first-order model based on nonlinear regression analysis, indicating that the rate of adsorption is proportional to the number of unoccupied sites. Regarding adsorption isotherms, the study determined that different models best described the equilibrium data for each adsorbent: the Toth isotherm for sepiolite, the Harkins-Jura isotherm for bentonite, and the Freundlich isotherm for zeolite. These findings highlight the complex and adsorbent-specific nature of the interactions between Acid Orange 95 and mineral surfaces.

The research also emphasized that nonlinear regression methods were more suitable than linear methods for calculating kinetic and isotherm parameters, providing more accurate representations of the adsorption behavior. This methodological insight has important implications for future studies on dye adsorption phenomena.